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Compound of Interest

3-Benzyloxy-4-
Compound Name:
methoxybenzaldehyde

Cat. No.: B016803

CAS Number: 6346-05-0

Abstract

This technical guide provides a comprehensive overview of 3-Benzyloxy-4-
methoxybenzaldehyde, a key intermediate in organic synthesis, particularly in the
development of pharmaceutical compounds. This document details its physicochemical
properties, spectroscopic data, a detailed experimental protocol for its synthesis, and its
established applications. The information is intended for researchers, chemists, and
professionals in the field of drug discovery and development.

Introduction

3-Benzyloxy-4-methoxybenzaldehyde, also known as O-benzyl isovanillin, is an aromatic
aldehyde that serves as a crucial building block in the synthesis of complex organic molecules.
Its structure, featuring a protected hydroxyl group in the form of a benzyl ether, makes it a
valuable precursor for compounds where selective functionalization of the aromatic ring is
required. Notably, it has been utilized in the total synthesis of bioactive alkaloids and imaging
agents, highlighting its significance in medicinal chemistry.[1][2]

Physicochemical and Spectroscopic Data

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b016803?utm_src=pdf-interest
https://www.benchchem.com/product/b016803?utm_src=pdf-body
https://www.benchchem.com/product/b016803?utm_src=pdf-body
https://www.benchchem.com/product/b016803?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Benzyloxy-4-methoxybenzaldehyde
https://patents.google.com/patent/WO2019100786A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

The properties of 3-Benzyloxy-4-methoxybenzaldehyde are summarized below. Data has

been compiled from various suppliers and chemical databases.[1][3][4]

Table 1: General Properties

Property Value Reference

CAS Number 6346-05-0 [11[3]

Molecular Formula C15H1403 [11[3]

Molecular Weight 242.27 g/mol [1][4]
White to pale yellow

Appearance . [11[5]
solid/powder

Melting Point 61-64 °C (lit.) [11[2]

Purity >97% (GC) [5][6]
4-methoxy-3-

IUPAC Name [4]
(phenylmethoxy)benzaldehyde
O-Benzylisovanillin, Isovanillin

Synonyms [4]

benzyl ether

Table 2: Spectroscopic Data
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Spectroscopy Data Highlights

(400 MHz, DMSO-ds) &: 9.98 (s, 1H, CHO), 7.51
1H NMR (d, J = 6.2 Hz, 2H, Ar-H), 7.41 (s, 1H, Ar-H),
7.30 — 7.25 (m, 1H, Ar-H), 3.82 (s, 3H, OCHs)

(101 MHz, DMSO-ds) 6: 159.5, 151.1, 136.0,
134.9, 130.3, 129.2, 129.0, 126.2, 121.0, 55.1

13C NMR

Major fragments (m/z): 91 (base peak), 242

Mass Spec (GC-MS) (M+), 65
+ )

Key peaks (cm~1): ~1680 (C=0, aldehyde),
FT-IR (ATR) ~1580, 1510 (C=C, aromatic), ~1260, 1130 (C-
O, ether)

Provides information on the electronic
UVv-VIS . .
transitions within the molecule.

Note: NMR peak assignments are based on typical chemical shifts and may vary slightly based
on solvent and experimental conditions.

Synthesis Protocol

The most common and efficient synthesis of 3-Benzyloxy-4-methoxybenzaldehyde is
achieved via the Williamson ether synthesis, starting from isovanillin (3-hydroxy-4-
methoxybenzaldehyde) and benzyl bromide.

Reaction Pathway

The synthesis involves the deprotonation of the phenolic hydroxyl group of isovanillin by a
base, followed by nucleophilic substitution (Sn2) by the resulting phenoxide on benzyl bromide.
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Reactants

Benzyl Bromide

Isovanillin + Benzyl Bromide Products
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Caption: Synthetic pathway for 3-Benzyloxy-4-methoxybenzaldehyde.

Experimental Procedure

This protocol is adapted from established procedures for similar O-alkylation reactions.
Materials:

e Isovanillin (1 equivalent)

e Benzyl bromide (1.1 equivalents)

o Potassium carbonate (K2COs), anhydrous (1.5 equivalents)

e N,N-Dimethylformamide (DMF) or Acetone

o Ethyl acetate

e Hexane

e Brine (saturated NaCl solution)
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e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
Equipment:

e Round-bottom flask

e Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

» Rotary evaporator

o Standard laboratory glassware

Workflow:
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1. Combine Isovanillin,
K2COs, and DMF in flask

i

[2. Add Benzyl Bromidej

dropwise at room temp

3. Heat mixture to 60-70°C
(Monitor by TLC)

Gl. Cool to room temperature]

5. Quench with water
and extract with Ethyl Acetate

i

ES. Wash organic Iayeg

with water and brine

7. Dry over MgSOea,
filter, and concentrate

i

8. Purify by recrystallization
(e.g., from Ethanol or Ethyl Acetate/Hexane)
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Caption: Experimental workflow for the synthesis of the target compound.
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Step-by-Step Protocol:

Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add isovanillin (1 eq.)
and anhydrous potassium carbonate (1.5 eq.).

Solvent Addition: Add a suitable volume of dry DMF or acetone to the flask to
dissolve/suspend the reactants.

Reagent Addition: While stirring at room temperature, add benzyl bromide (1.1 eq.) dropwise
to the mixture.

Reaction: Heat the reaction mixture to 60-70 °C and maintain for 4-6 hours. The reaction
progress should be monitored by Thin Layer Chromatography (TLC) until the starting
material (isovanillin) is consumed.

Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the
mixture into a beaker containing cold water.

Extraction: Transfer the aqueous mixture to a separatory funnel and extract three times with
ethyl acetate.

Washing: Combine the organic layers and wash sequentially with water and then with brine
to remove residual DMF and salts.

Drying and Concentration: Dry the organic layer over anhydrous MgSOa4 or Na=SOa, filter,
and remove the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude solid can be purified by recrystallization from a suitable
solvent system (e.g., ethanol or ethyl acetate/hexane) to yield 3-Benzyloxy-4-
methoxybenzaldehyde as a white to off-white crystalline solid.

Applications in Drug Development

3-Benzyloxy-4-methoxybenzaldehyde is a valuable intermediate in the synthesis of various
pharmaceutical targets. Its utility stems from the benzyl protecting group, which can be
selectively removed under mild hydrogenolysis conditions to reveal a free phenol.
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o Alkaloid Synthesis: It has been used as a key starting material in the total synthesis of the
alkaloid (-)-galipeine.[1]

 VMAT2 Imaging Agents: The compound was employed in the synthesis of (+)-9-benzyloxy-a-
dihydrotetrabenazine, an important intermediate for developing imaging agents for the
vesicular monoamine transporter 2 (VMAT?2), which is implicated in neurological disorders.[1]

[2]

Safety and Handling

3-Benzyloxy-4-methoxybenzaldehyde is classified as an irritant. It may cause skin, eye, and
respiratory irritation.

e Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses
with side-shields, and a lab coat. Use a dust mask or work in a well-ventilated fume hood.[1]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances. It is classified as a combustible solid.[1][2]

» Disposal: Dispose of in accordance with local, state, and federal regulations.

Disclaimer: This guide is for informational purposes only. All laboratory work should be
conducted by trained professionals with appropriate safety measures in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 3-Benzyloxy-4-
methoxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
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number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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